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Compound of Interest

Compound Name:
Methyl 1-hydroxycyclopropane-1-

carboxylate

Cat. No.: B131274 Get Quote

Essential Safety and Handling Guide for Methyl
1-hydroxycyclopropane-1-carboxylate
This guide provides crucial safety and logistical information for the handling, use, and disposal

of Methyl 1-hydroxycyclopropane-1-carboxylate (CAS No: 33689-29-1), tailored for

laboratory and drug development professionals. Adherence to these procedures is vital for

ensuring a safe laboratory environment.

Chemical Properties and Hazards
Methyl 1-hydroxycyclopropane-1-carboxylate is a highly flammable liquid and vapor that

can cause skin, eye, and respiratory irritation.[1] It is essential to handle this chemical with

appropriate safety precautions to minimize risks.
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Property Value Source

Molecular Formula C5H8O3 [1][2][3][4]

Molecular Weight 116.11 g/mol [1]

CAS Number 33689-29-1 [1][2][3][4][5]

Appearance Clear yellow liquid [4]

Boiling Point 70°C / 13mmHg [5]

Flash Point 44.8°C [5]

Density 1.346 g/cm³ [5]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against

chemical exposure. The following PPE is mandatory when handling Methyl 1-
hydroxycyclopropane-1-carboxylate.

PPE Category Specification Standard Compliance

Eye and Face Protection
Chemical safety goggles or

eyeglasses.

OSHA 29 CFR 1910.133 or

European Standard EN166.[6]

[7]

Hand Protection

Chemical-resistant gloves

(e.g., Chloroprene rubber, ≥

0.5 mm thickness).

Skin and Body Protection
Protective clothing to prevent

skin exposure.

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

To be used if exposure limits

are exceeded or irritation is

experienced.[7]

Operational Plan: Step-by-Step Handling Protocol
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1. Preparation and Engineering Controls:

Ensure an eyewash station and safety shower are readily accessible.[7][8]

Work in a well-ventilated area, preferably within a certified chemical fume hood.[7]

Use explosion-proof electrical, ventilating, and lighting equipment.[6][7][9]

Ground and bond all containers and receiving equipment to prevent static discharge.[6]

2. Handling the Chemical:

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[6][7]

Use only non-sparking tools to prevent ignition.[6]

Avoid all personal contact, including inhalation of vapors and direct contact with skin and

eyes.[6][10]

Wear the mandatory PPE as specified in the table above.

Wash hands thoroughly with soap and water after handling.[10]

3. Storage:

Store in a cool, well-ventilated area designated for flammable liquids.[6]

Keep containers tightly closed when not in use.[6][7]

Store in a refrigerator if recommended.

Protect from light.[6]

4. In Case of a Spill:

Evacuate the area and remove all ignition sources.[7]

Ventilate the spill area.
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Absorb the spill with an inert, non-combustible material such as sand or earth.

Collect the absorbed material into a suitable, labeled container for disposal.[9]

Disposal Plan
All waste materials must be handled as hazardous waste.

Dispose of the chemical and its container at an approved waste disposal facility.[6]

Do not dispose of the chemical into drains or sewer systems.[8][9]

Consult local, regional, and national hazardous waste regulations to ensure complete and

accurate classification and disposal.[8][9]

Experimental Workflow for Safe Handling

Preparation Handling Cleanup & Disposal

Review SDS and Protocols Verify Engineering Controls
(Fume Hood, Eyewash) Don Appropriate PPE Retrieve Chemical from Storage Dispense in Fume Hood Conduct Experiment Clean Work Area

Spill or
Exposure?

Segregate Hazardous Waste Dispose via Approved Facility Doff PPE Correctly

No

Follow Emergency
Procedures

Yes

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methyl 1-hydroxycyclopropane-1-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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